1-[2-(4-methoxyphenoxy)ethanesulfonyl]-1,2,3,4-tetrahydroquinoline

• IUPAC Name: 1-[2-(4-methoxyphenoxy)ethylsulfonyl]-3,4-dihydro-2H-quinoline
• InChI: InChI=1S/C18H21NO4S/c1-22-16-8-10-17(11-9-16)23-13-14-24(20,21)19-12-4-6-15-5-2-3-7-18(15)19/h2-3,5,7-11H,4,6,12-14H2,1H3
• InChI Key: AAIJHRHJDJVLKW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCCS(=O)(=O)N2CCCC3=CC=CC=C32
• Molecular Formula: C18H21NO4S
• Molecular Weight: 347.4 g/mol

Description

1-(2-(4-Methoxyphenoxy)ethanesulfonyl)-1,2,3,4-tetrahydroquinoline (MEPETQ) is an organic compound with a range of applications in scientific research. It is a versatile molecule that can be used in a variety of experiments and has been studied extensively in the fields of organic synthesis, biochemistry and physiology. MEPETQ has a wide range of advantages, such as its low toxicity, low cost, and high stability, which make it a valuable tool for many scientific research applications.

Scientific Research Applications

1-[2-(4-methoxyphenoxy)ethanesulfonyl]-1,2,3,4-tetrahydroquinoline has a wide range of applications in scientific research. It has been used in studies of organic synthesis, biochemistry and physiology. In organic synthesis, 1-[2-(4-methoxyphenoxy)ethanesulfonyl]-1,2,3,4-tetrahydroquinoline has been used as an intermediate in the synthesis of various compounds, such as 1,2-dihydroquinoline derivatives. In biochemistry and physiology, it has been used as a tool to study the structure and function of proteins, enzymes and other biological molecules.

Mechanism of Action

1-[2-(4-methoxyphenoxy)ethanesulfonyl]-1,2,3,4-tetrahydroquinoline is believed to act as an inhibitor of certain enzymes, such as cytochrome P450. This inhibition is believed to be due to the compound’s ability to bind to the active site of the enzyme and prevent its normal function. This inhibition can be used to study the structure and function of the enzyme, as well as its role in various biological processes.
Biochemical and Physiological Effects
1-[2-(4-methoxyphenoxy)ethanesulfonyl]-1,2,3,4-tetrahydroquinoline has been studied extensively in terms of its biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cytochrome P450, which can be used to study the structure and function of the enzyme, as well as its role in various biological processes. Additionally, 1-[2-(4-methoxyphenoxy)ethanesulfonyl]-1,2,3,4-tetrahydroquinoline has been shown to have anti-inflammatory and antioxidant effects, which may be useful in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

1-[2-(4-methoxyphenoxy)ethanesulfonyl]-1,2,3,4-tetrahydroquinoline has several advantages that make it a valuable tool for scientific research. It is a low cost and low toxicity compound, which makes it safe to use in laboratory experiments. Additionally, it is highly stable, making it ideal for long-term storage. However, 1-[2-(4-methoxyphenoxy)ethanesulfonyl]-1,2,3,4-tetrahydroquinoline also has some limitations, such as its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for the research and use of 1-[2-(4-methoxyphenoxy)ethanesulfonyl]-1,2,3,4-tetrahydroquinoline. One potential direction is the development of new methods for synthesizing the compound, which could improve its efficiency and cost-effectiveness. Additionally, further research could be conducted into the biochemical and physiological effects of 1-[2-(4-methoxyphenoxy)ethanesulfonyl]-1,2,3,4-tetrahydroquinoline, which could lead to the development of new treatments for certain diseases. Finally, 1-[2-(4-methoxyphenoxy)ethanesulfonyl]-1,2,3,4-tetrahydroquinoline could be studied further to better understand its mechanism of action and its potential applications in other scientific fields.

Synthesis Methods

1-[2-(4-methoxyphenoxy)ethanesulfonyl]-1,2,3,4-tetrahydroquinoline can be synthesized via a multi-step synthesis process. The first step involves the reaction of 4-methoxyphenol with ethanesulfonyl chloride in aqueous ethanol to form 1-(2-methoxyphenoxy)ethanesulfonyl chloride. The next step involves the reaction of the resulting compound with 1,2,3,4-tetrahydroquinoline in aqueous ethanol to form 1-[2-(4-methoxyphenoxy)ethanesulfonyl]-1,2,3,4-tetrahydroquinoline. The final product is then isolated and purified via column chromatography.